Cas no 5407-68-1 ((5-nitrofuran-2-yl)methyl Acetate)

(5-nitrofuran-2-yl)methyl Acetate structure
5407-68-1 structure
Product Name:(5-nitrofuran-2-yl)methyl Acetate
CAS No:5407-68-1
MF:C7H7NO5
MW:185.134182214737
CID:1586907
PubChem ID:79412
Update Time:2025-04-21

(5-nitrofuran-2-yl)methyl Acetate Chemical and Physical Properties

Names and Identifiers

    • (5-nitrofuran-2-yl)methyl acetate
    • SureCN436082
    • AC1L2XC7
    • 5-Nitro-2-acetoxymethyl-furan
    • 2-Furanmethanol, 5-nitro-, acetate (ester)
    • NSC6462
    • 2-Acetoxymethyl-5-nitro-furan
    • AC1Q5B08
    • 5-nitro-2-furanmethanol,acetate (ester)
    • KST-1A5989
    • CTK1H3569
    • (5-Nitro-2-furyl)methyl acetate
    • 5-nitrofurfuryl acetate
    • AI3-23605
    • NSC 6462
    • SCHEMBL436082
    • (5-Nitro-2-furyl)methyl acetate #
    • 5-nitro-2-furfuryl acetate
    • FURFURYL ALCOHOL, 5-NITRO-, ACETATE
    • FURFURYL ALCOHOL, 5-NITRO-, ACETATE (ESTER)
    • 5I2X1D2NE3
    • 2-Furanmethanol, 5-nitro-, acetate
    • 2-FURANMETHANOL, 5-NITRO-, 2-ACETATE
    • NSC-6462
    • UNII-5I2X1D2NE3
    • DTXSID90202399
    • EINECS 226-469-3
    • Q27262258
    • 5407-68-1
    • NS00032939
    • (5-nitrofuran-2-yl)methyl Acetate
    • Inchi: 1S/C7H7NO5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3
    • InChI Key: PCMLAOQXILPCIL-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1COC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.03241
  • Monoisotopic Mass: 185.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 82.58
  • LogP: 1.77410
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